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Compound of Interest

Compound Name: 2,3-Dichloro-5-methylanisole

CAS No.: 1806346-46-2

Cat. No.: B1459723

Get Quote

A Note to the Reader: The initial request for a technical guide on "2,3-Dichloro-5-
methylanisole" did not yield a specific CAS number or substantial technical data, suggesting it

may be a less common or uniquely identified compound. This guide has been developed for

the closely related and well-documented compound, 2,3-Dichloroanisole (CAS No. 1984-59-4),

to provide a comprehensive and technically sound resource for researchers, scientists, and

drug development professionals.

Introduction: Unveiling 2,3-Dichloroanisole
2,3-Dichloroanisole is a chlorinated aromatic ether that serves as a versatile building block in

organic synthesis. Its disubstituted phenyl ring, featuring both chloro and methoxy groups,

offers a unique combination of steric and electronic properties that are of significant interest in

the synthesis of complex molecules, including pharmaceuticals and agrochemicals. This guide

provides an in-depth exploration of its chemical and physical characteristics, synthesis

methodologies, potential applications in drug discovery, and essential safety and handling

protocols.

Physicochemical Properties of 2,3-Dichloroanisole
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A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. 2,3-Dichloroanisole is an off-white, low-melting

solid under standard conditions.[1] Key quantitative data are summarized in the table below.

Property Value Source

CAS Number 1984-59-4 [1]

Molecular Formula C₇H₆Cl₂O [1]

Molecular Weight 177.03 g/mol [1]

Melting Point 31-35 °C [1]

IUPAC Name
1,2-dichloro-3-

methoxybenzene
[2]

Synonyms

2,3-Dichlorophenyl Methyl

Ether, 1,2-Dichloro-3-

methoxybenzene

[1][2]

Solubility
Soluble in chloroform and

methanol
[1]

Synthesis of 2,3-Dichloroanisole: A Mechanistic
Perspective
The primary route for the synthesis of 2,3-dichloroanisole involves the nucleophilic substitution

of a chlorine atom in 1,2,3-trichlorobenzene with a methoxide group. This reaction is a

cornerstone of industrial organochlorine chemistry and provides a reliable method for

producing 2,3-dichloroanisole in substantial yields.

Experimental Protocol: Synthesis from 1,2,3-
Trichlorobenzene
This protocol is adapted from established industrial synthesis methods.[3][4]

Materials:
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1,2,3-Trichlorobenzene (1 mole, 363 g)

Dimethylacetamide (600 ml)

25% Sodium methoxide in methanol (500 ml)

Toluene

Brine solution

Water

Procedure:

In a suitable reaction vessel equipped with a stirrer and condenser, dissolve 363 g (1 mole)

of 1,2,3-trichlorobenzene in 600 ml of dimethylacetamide.

Heat the mixture to 125°C with continuous stirring.

Slowly add 500 ml of 25% sodium methoxide in methanol to the reaction mixture,

maintaining the temperature between 125-130°C.

After the addition is complete, maintain the reaction temperature at 130°C for an additional

30 minutes.

Cool the reaction mixture and dilute with water.

Extract the aqueous mixture with toluene.

Wash the toluene extracts with brine solution and then dry the organic layer.

Remove the toluene by distillation.

Fractionally distill the residue to obtain pure 2,3-dichloroanisole (boiling point approximately

140°C at 29 mm Hg).[4]
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Solvent: Dimethylacetamide is used as a high-boiling polar aprotic solvent, which is effective

in dissolving the reactants and facilitating the nucleophilic substitution reaction.

Reagent: Sodium methoxide provides the nucleophilic methoxide ion required to displace a

chlorine atom on the aromatic ring.

Temperature Control: The reaction temperature is carefully controlled to ensure a sufficient

reaction rate while minimizing the formation of byproducts.

Applications in Drug Discovery and Development
While direct applications of 2,3-dichloroanisole in final drug products are not extensively

documented, its structural motifs are present in various bioactive molecules. Dichloroaniline

derivatives, which are structurally related to dichloroanisoles, are known precursors to several

important herbicides and have been investigated for their antimicrobial properties.[5] The

dichloroanisole scaffold can be considered a valuable starting material for the synthesis of

novel pharmaceutical candidates.

Heterocyclic compounds, which can be synthesized from precursors like 2,3-dichloroanisole,

are central to modern drug discovery, forming the core of many antibiotics, antivirals, and

anticancer agents.[6] For instance, the pyridine ring, a common heterocyclic structure, is

considered a "privileged scaffold" in medicinal chemistry due to its wide range of biological

activities.[6]

Conceptual Signaling Pathway for a Hypothetical Drug
Candidate
The following diagram illustrates a hypothetical mechanism of action for a drug candidate

derived from a 2,3-dichloroanisole precursor, targeting a generic signaling pathway involved in

cell proliferation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pdf.benchchem.com/15159/4_Butyl_2_3_dichloroaniline_A_Technical_Guide_to_Potential_Research_Applications.pdf
https://journalwjarr.com/sites/default/files/fulltext_pdf/WJARR-2025-3638.pdf
https://journalwjarr.com/sites/default/files/fulltext_pdf/WJARR-2025-3638.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane Cytoplasm

Nucleus

Receptor Tyrosine Kinase

Kinase A

Activates

Drug Candidate
(Dichloroanisole-derived)

Inhibits

Kinase B

Phosphorylates

Transcription Factor

Activates

Gene Expression
(Proliferation)

Promotes

Click to download full resolution via product page

Caption: Hypothetical inhibition of a cell signaling pathway by a drug candidate.

Safety and Handling
2,3-Dichloroanisole is a chemical that requires careful handling in a laboratory setting.

According to aggregated GHS information, it may be harmful if swallowed or in contact with

skin, and may cause skin, eye, and respiratory irritation.[2]

Precautionary Measures:
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[7]

Ventilation: Use in a well-ventilated area or with local exhaust ventilation.[8]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[9]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[8]

In case of exposure, it is crucial to seek fresh air if inhaled, rinse skin or eyes with plenty of

water, and seek medical attention if symptoms persist.[7]

Conclusion
2,3-Dichloroanisole is a valuable chemical intermediate with well-defined properties and

synthesis routes. Its utility as a precursor for more complex molecules, particularly in the realm

of pharmaceuticals and agrochemicals, makes it a compound of interest for researchers and

synthetic chemists. Adherence to proper safety protocols is essential when handling this

compound to ensure a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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